5-Methyl-4-[[3-(triazol-2-yl)azetidin-1-yl]methyl]-1,2-oxazole

• IUPAC Name: 5-methyl-4-[[3-(triazol-2-yl)azetidin-1-yl]methyl]-1,2-oxazole
• InChI: InChI=1S/C10H13N5O/c1-8-9(4-13-16-8)5-14-6-10(7-14)15-11-2-3-12-15/h2-4,10H,5-7H2,1H3
• InChI Key: DOFOIYXAXOIYNG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NO1)CN2CC(C2)N3N=CC=N3
• Molecular Formula: C10H13N5O
• Molecular Weight: 219.24 g/mol

Description

Triazoles are a class of organic compounds that contain a five-membered ring with two carbon atoms and three nitrogen atoms. They are known for their broad range of chemical and biological properties and are used as a core structure in many pharmaceutical drugs.

Synthesis Analysis

The synthesis of triazole compounds often involves the use of copper(I) as a catalyst to enhance the cycloaddition reaction of azides and alkynes.

Molecular Structure Analysis

Triazole compounds have a five-membered ring structure with two carbon atoms and three nitrogen atoms. The exact structure can vary depending on the specific compound and its substituents.

Chemical Reactions Analysis

Triazole compounds can participate in various chemical reactions. For example, they can act as ligands in coordination chemistry, stabilizing metal ions. They can also undergo various substitution and addition reactions.

Physical And Chemical Properties Analysis

Triazole compounds are generally solid and highly soluble in water and other polar solvents. They can exist in two tautomeric forms due to the presence of a positive charge on either of the two nitrogen atoms.

Mechanism of Action

The mechanism of action of triazole compounds can vary widely depending on their specific structure and the biological target. For example, some triazole compounds can inhibit enzymes like angiotensin-converting enzyme or acetylcholinesterase.

Safety and Hazards

Like all chemicals, triazole compounds should be handled with care. Some triazole compounds can be combustible and may pose a risk to aquatic life.

Future Directions

Triazole compounds have a wide range of applications in medicinal chemistry and materials science. Future research may focus on developing new synthetic methods, exploring new biological activities, and designing new materials based on triazole compounds.